Cas no 2230807-20-0 (rac-(1R,4R,5R)-1-(3-bromophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid)

• Product Name: rac-(1R,4R,5R)-1-(3-bromophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid
• CAS No: 2230807-20-0
• MF: C₁₃H₁₃BrO₂
• MW: 281.15
• CID: 5106778
• Update Time: 2025-11-01

rac-(1R,4R,5R)-1-(3-bromophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,4R,5R)-1-(3-bromophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid

• Inchi： 1S/C13H13BrO2/c14-10-3-1-2-9(6-10)13-5-4-8(7-13)11(13)12(15)16/h1-3,6,8,11H,4-5,7H2,(H,15,16)/t8-,11+,13+/m1/s1
• InChI Key： XLXLTOCQSYCDKE-WLTAIBSBSA-N
• SMILES： [C@]12(C3=CC=CC(Br)=C3)C[C@]([H])([C@H]1C(O)=O)CC2

Additional information on rac-(1R,4R,5R)-1-(3-bromophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid

Recent Advances in the Study of rac-(1R,4R,5R)-1-(3-bromophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2230807-20-0)

The compound rac-(1R,4R,5R)-1-(3-bromophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS: 2230807-20-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic scaffold, characterized by a bromophenyl substituent and a carboxylic acid functional group, presents a promising candidate for drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

Recent studies have focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study highlighted the compound's ability to act as a selective inhibitor of certain inflammatory pathways, making it a potential candidate for treating chronic inflammatory diseases.

In addition to its anti-inflammatory properties, rac-(1R,4R,5R)-1-(3-bromophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid has shown promise in oncology research. Preclinical models demonstrated its efficacy in disrupting key signaling pathways in cancer cells, particularly those associated with tumor growth and metastasis. The bromophenyl moiety appears to play a critical role in binding to specific oncogenic targets, as revealed by X-ray crystallography studies.

Further investigations into the compound's mechanism of action have utilized advanced computational modeling and molecular dynamics simulations. These studies suggest that the bicyclo[2.1.1]hexane core provides a rigid framework that enhances binding affinity while maintaining metabolic stability. Such findings underscore the compound's potential as a lead structure for further drug development.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic profile and reducing off-target effects. Ongoing research aims to explore structural derivatives and prodrug strategies to improve bioavailability and therapeutic index. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, rac-(1R,4R,5R)-1-(3-bromophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid represents a compelling case study in modern drug discovery, illustrating the intersection of synthetic chemistry, structural biology, and therapeutic innovation. Continued research on this compound and its analogs is likely to yield valuable insights and novel treatments for a range of diseases.